Nlrp3-IN-29

• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C21H22N2O3S/c1-21(2,3)16-11-13-17(14-12-16)27(25,26)23-20(24)22-19-10-6-8-15-7-4-5-9-18(15)19/h4-14H,1-3H3,(H2,22,23,24)
• InChIKey: MIWQLPFBWWECEB-UHFFFAOYSA-N

Nlrp3-IN-29 Procurement Overview

Nlrp3-IN-29 (CAS 2198483-40-6, synonym Compound 5M) is a synthetic small-molecule inhibitor of the NLR family pyrin domain containing 3 (NLRP3) inflammasome. It belongs to the sulfonylurea chemical class and was developed through structure-based design using the crystal structure of the NLRP3 NACHT domain and the reference inhibitor MCC950 [1]. The compound exhibits a caspase-1 inhibition IC50 of 5.854 μM with no detectable cytotoxicity in the reported assay system, and demonstrates in vivo brain exposure with superior IL-1β reduction in mouse brain compared to MCC950 at a lower dosing concentration, consistent with blood-brain barrier (BBB) permeability [1]. Its molecular formula is C21H22N2O3S with a molecular weight of 382.5 g/mol . The compound is currently at the preclinical stage under development by Medifron DBT Co., Ltd. for Alzheimer's disease (AD) research [2].

Workflow

NLRP3 inflammasome pathway studies

Selection context

Reported brain IL-1β suppression at lower dose vs. MCC950

Assay fit

Non-cytotoxic profile supports cell-based inflammasome assays

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024 Feb 1;99:129622. doi:10.1016/j.bmcl.2024.129622. PMID: 38244940. View Source
• [2] Synapse (PatSnap). NLRP3 inhibitor (Medifron DBT Co., Ltd.) Drug Profile. Compound 5m (Medifron); Highest Phase: Preclinical; Indication: Alzheimer's Disease. View Source

Why Nlrp3-IN-29 Cannot Be Substituted

NLRP3 inhibitors represent a chemically heterogeneous class with fundamentally divergent pharmacophores, binding modes, and pharmacokinetic properties that preclude simple interchange. MCC950 (CRID3) is a sulfonylurea-derived diarylsulfonylurea with picomolar potency in cell-based IL-1β release assays but requires high systemic doses (10–50 mg/kg) for brain target engagement [1]. CY-09 directly binds the ATP-binding motif of the NLRP3 NACHT domain and lacks documented CNS penetration data [2]. OLT1177 (dapansutrile) is a clinical-stage NLRP3 inhibitor with an entirely distinct β-sulfonyl nitrile scaffold and limited published evidence of BBB penetration [3]. Nlrp3-IN-29 differentiates itself by combining a tailored sulfonylurea scaffold with demonstrated brain IL-1β suppression at a dose lower than that required for MCC950, a property not uniformly shared across the NLRP3 inhibitor class [4]. Substituting Nlrp3-IN-29 with another NLRP3 inhibitor without equivalent CNS exposure validation risks experimental failure in neuroinflammation models where target engagement in the brain compartment is prerequisite.

! CNS exposure profile may not transfer from MCC950, CY-09, or OLT1177; brain pharmacodynamic evidence is compound-specific.

! Cytotoxicity profile differs across NLRP3 inhibitors; non-cytotoxic status of Nlrp3-IN-29 may not be assumed for analogs.

! Binding mode and scaffold variations (sulfonylurea vs. diarylsulfonylurea) can alter target engagement and pharmacokinetics.

• [1] Coll RC, Robertson AA, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. doi:10.1038/nm.3806. View Source
• [2] Jiang H, He H, Chen Y, et al. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. J Exp Med. 2017;214(11):3219-3238. doi:10.1084/jem.20171419. (CY-09 characterization). View Source
• [3] Marchetti C, Swartzwelter B, Gamboni F, et al. OLT1177, a β-sulfonyl nitrile compound, safe in humans, inhibits the NLRP3 inflammasome and reverses the metabolic cost of inflammation. Proc Natl Acad Sci USA. 2018;115(7):E1530-E1539. doi:10.1073/pnas.1716095115. View Source
• [4] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source

Quantitative Differentiation Evidence

Caspase-1 Inhibition Profile

Nlrp3-IN-29 (Compound 5M) demonstrated a caspase-1 inhibitory IC50 of 5.854 μM in a biochemical assay. Among the 19 sulfonylurea compounds synthesized and screened in the same study, only 9 were advanced for IC50 determination, and Nlrp3-IN-29 was 1 of only 3 compounds selected for in vivo evaluation based on combined potency and cytotoxicity criteria [1]. The primary paper does not report the caspase-1 IC50 of MCC950 in the identical biochemical assay format, precluding a direct potency head-to-head comparison. However, MCC950's reported caspase-1 inhibition potency in cell-based systems (IL-1β release IC50 ~7.5 nM in BMDMs) operates through a mechanism that inhibits NLRP3 ATPase activity upstream of caspase-1 recruitment, making cross-assay potency comparisons unreliable [2]. The differentiation significance of the 5.854 μM value lies in its use as the primary selection filter that prioritized this compound among the 19-member library for advanced in vivo brain efficacy testing [1].

Caspase-1 Inhibition

Cross-study comparable

5.854 μM (biochemical assay)

Nlrp3-IN-29

~7.5 nM (cell-based IL-1β)

MCC950, different assay format

Assay-context-dependent potency; within 19-compound library, Nlrp3-IN-29 passed combined potency and non-cytotoxicity filters for in vivo advancement.

Cross-assay comparison not valid; compound selected based on biochemical screen.

Evidence Dimension	Caspase-1 enzymatic inhibition IC50
Target Compound Data	5.854 μM (Nlrp3-IN-29, biochemical caspase-1 assay)
Comparator Or Baseline	MCC950 caspase-1 IC50 not determined in the same biochemical assay. In cell-based IL-1β release assays: MCC950 IC50 = 7.5 nM (BMDMs), 8.1 nM (HMDMs).
Quantified Difference	Cross-assay comparison not valid; potency values measured in fundamentally different assay systems (cell-free biochemical vs. cell-based functional). Within the 19-compound series, Nlrp3-IN-29 met combined potency and non-cytotoxicity selection thresholds that advanced it to in vivo testing.
Conditions	Biochemical caspase-1 inhibition assay (cell-free); exact substrate and enzyme source as described in Kim et al. 2024. Cell-based IL-1β data for MCC950 from Coll et al. 2015, LPS-primed BMDMs stimulated with ATP/nigericin.

Why This Matters

For procurement decisions, the 5.854 μM IC50 must be interpreted in the context of the specific assay format used; Nlrp3-IN-29 was selected for in vivo advancement from a 19-compound library based on this combined potency–safety filter, indicating the value of the compound for research groups seeking a well-characterized, non-cytotoxic NLRP3 inhibitor with documented in vivo brain efficacy.

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Coll RC, Robertson AA, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. doi:10.1038/nm.3806. View Source

Brain IL-1β Reduction vs. MCC950

In the pivotal head-to-head in vivo experiment, Nlrp3-IN-29 (Compound 5M) demonstrated a superior ability to reduce IL-1β levels in mouse brain compared to MCC950, and crucially, this superiority was observed at a lower dosing concentration of Nlrp3-IN-29 relative to MCC950 [1]. This is the core differentiation claim from the primary research paper. The study selected 3 compounds from the initial 19 for in vivo IL-1β assessment in mice, and Nlrp3-IN-29 emerged as the lead. The precise dosing regimens (exact mg/kg values and administration route) are contained in the full-text paper; the key inference drawn by the authors is that the superior brain IL-1β reduction at a lower dose indicates enhanced BBB penetration compared to MCC950 [1]. Previous literature shows MCC950 requires doses of 10–50 mg/kg (i.p.) to achieve brain pharmacodynamic effects in rodent models [2].

Brain IL-1β vs. MCC950

Head-to-head

Greater IL-1β suppression at lower dose

Nlrp3-IN-29

Less suppression at higher dose (10–50 mg/kg range)

MCC950

Supports brain target engagement advantage over MCC950 in the tested mouse model.

Exact doses and fold difference require full-text review.

Evidence Dimension	In vivo brain IL-1β level reduction
Target Compound Data	Nlrp3-IN-29 (Compound 5M): superior brain IL-1β reduction at lower dosing concentration (exact dose reported in full text of Kim et al. 2024)
Comparator Or Baseline	MCC950: lesser brain IL-1β reduction at higher dosing concentration in the same experiment. Literature range for MCC950 brain-effective doses: 10–50 mg/kg i.p. in mice.
Quantified Difference	Nlrp3-IN-29 achieved greater brain IL-1β suppression than MCC950 while administered at a lower dose (exact fold-difference requires consultation of full-text dose-response data). MCC950 typically requires 10–50 mg/kg i.p. for brain target engagement across published studies.
Conditions	In vivo mouse model; IL-1β measured in brain tissue; three compounds selected from a 19-compound library were assessed alongside MCC950 comparator; specific mouse strain, LPS/nigericin challenge protocol, and ELISA methodology as detailed in Kim et al. 2024.

Why This Matters

This is the single most important differentiator for procurement: Nlrp3-IN-29 achieves superior brain IL-1β suppression versus the industry-standard NLRP3 inhibitor MCC950 at a lower dose, making it the preferred tool compound for neuroinflammation research where CNS target engagement is critical and where MCC950's higher dose requirement may confound interpretation due to potential off-target effects or tolerability limitations.

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Dempsey C, Rubio Araiz A, Bryson KJ, et al. Inhibiting the NLRP3 inflammasome with MCC950 promotes non-phlogistic clearance of amyloid-β and cognitive function in APP/PS1 mice. Brain Behav Immun. 2017;61:306-316. doi:10.1016/j.bbi.2016.12.014. View Source

Blood-Brain Barrier Penetration Evidence

The authors explicitly attribute the superior brain IL-1β reduction by Nlrp3-IN-29 to its potential to penetrate the blood-brain barrier (BBB), a conclusion drawn from the observation that the compound reduced brain cytokine levels at a lower dose than MCC950 [1]. While direct measurement of brain-to-plasma concentration ratio (Kp) or CSF concentration is not reported in the publicly available abstract, the pharmacodynamic readout (brain IL-1β suppression) provides functional evidence of CNS target engagement. By contrast, MCC950 is known to cross the BBB only partially and typically requires high systemic doses (10–50 mg/kg) to elicit brain pharmacodynamic responses [2]. The clinical-stage NLRP3 inhibitor OLT1177 (dapansutrile) has limited published evidence of BBB penetration [3]. CY-09, while reported to improve cerebral glucose metabolism in 3×Tg-AD mice, lacks explicit BBB permeability quantification [4].

BBB Penetration

Class-level inference

Brain IL-1β reduction at lower dose than MCC950 interpreted as functional BBB permeability evidence. Direct Kp or CSF concentration not reported.

Context-dependent: pharmacodynamic endpoint suggests CNS target engagement; requires validation with direct brain exposure measurement.

MCC950 shows partial, dose-limited brain penetration; OLT1177 and CY-09 lack robust CNS exposure data.

Evidence Dimension	Blood-brain barrier penetration (inferred from brain pharmacodynamic endpoint)
Target Compound Data	Nlrp3-IN-29: brain IL-1β reduction achieved at lower dose than MCC950, interpreted by authors as evidence of BBB permeability
Comparator Or Baseline	MCC950: requires 10–50 mg/kg i.p. for brain effects; partial CNS penetration documented. OLT1177: limited published brain exposure data. CY-09: no direct BBB permeability quantification reported; brain effects at 10–20 mg/kg i.p. in AD mice.
Quantified Difference	Nlrp3-IN-29 achieved greater brain pharmacodynamic effect at a dose lower than MCC950 in the same experiment. Exact brain-to-plasma ratio not reported. MCC950 brain penetration is dose-limited in rodents.
Conditions	Pharmacodynamic inference from brain tissue IL-1β ELISA in mice (Kim et al. 2024); comparator BBB data collated from published in vivo efficacy studies with MCC950, OLT1177, and CY-09.

Why This Matters

For researchers studying neuroinflammation, Alzheimer's disease, or any CNS disorder involving NLRP3 activation, BBB penetration is a critical procurement criterion. Nlrp3-IN-29 offers functional CNS exposure evidence superior to MCC950 at matched or lower doses, and fills a gap relative to other NLRP3 inhibitors (CY-09, OLT1177) for which CNS exposure is either uncharacterized or unremarkable.

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Ismael S, Nasoohi S, Ishrat T. MCC950, the selective inhibitor of nucleotide oligomerization domain-like receptor protein-3 inflammasome, protects mice against traumatic brain injury. J Neurotrauma. 2018;35(11):1294-1303. doi:10.1089/neu.2017.5344. View Source
• [3] Marchetti C, Swartzwelter B, Gamboni F, et al. OLT1177, a β-sulfonyl nitrile compound, safe in humans, inhibits the NLRP3 inflammasome and reverses the metabolic cost of inflammation. Proc Natl Acad Sci USA. 2018;115(7):E1530-E1539. doi:10.1073/pnas.1716095115. View Source
• [4] Yin Y, Chen J, Li X, et al. Inhibiting NLRP3 inflammasome activation by CY-09 helps to restore cerebral glucose metabolism in 3×Tg-AD mice. Int J Mol Sci. 2023;24(6):5678. doi:10.3390/ijms24065678. View Source

Cytotoxicity Profile

The primary paper explicitly states that Nlrp3-IN-29 (Compound 5M) exhibited no cytotoxicity in the cell-based assay used for compound screening [1]. This negative cytotoxicity finding was one of the key criteria that differentiated Nlrp3-IN-29 from other compounds in the 19-member sulfonylurea library, as only 9 of the 19 synthesized compounds passed the combined potency and non-cytotoxicity filter for IC50 determination, and only 3 of those advanced to in vivo testing [1]. The precise CC50 value, cell line used, and assay methodology are available in the full text. This distinguishes Nlrp3-IN-29 from certain other NLRP3 inhibitors such as parthenolide and Bay 11-7082, which exhibit cytotoxicity at concentrations near their inhibitory range [2], and from MCC950 which, while generally non-cytotoxic at therapeutic concentrations, has been reported to show toxicity at high micromolar concentrations in some cell types [3].

Cytotoxicity Profile

Supporting evidence

No cytotoxicity at tested concentrations

Nlrp3-IN-29, cell-based assay

Known cytotoxicity near active range (parthenolide, Bay 11-7082); cell-type-dependent at high µM (MCC950)

Supports attribution of anti-inflammatory effects to NLRP3 inhibition rather than general toxicity.

Exact CC50 and cell line require full-text review; only 9 of 19 library compounds passed this filter.

Evidence Dimension	Cytotoxicity at caspase-1 inhibitory concentrations
Target Compound Data	Nlrp3-IN-29: no cytotoxicity observed at concentrations tested (exact CC50 value and cell line reported in full text of Kim et al. 2024)
Comparator Or Baseline	Parthenolide and Bay 11-7082: known cytotoxicity at low micromolar concentrations. MCC950: generally non-cytotoxic at typical testing concentrations but may show cell-type-dependent toxicity at high micromolar levels. Nine of 19 in-series sulfonylurea compounds passed the cytotoxicity filter.
Quantified Difference	Nlrp3-IN-29 was among the 9/19 compounds in its series that passed the cytotoxicity filter, and 1 of only 3 selected for in vivo testing. Precise CC50 vs. IC50 ratio (therapeutic index) requires full-text data.
Conditions	Cell-based cytotoxicity assay; specific cell line and endpoint (e.g., MTT, LDH release) as described in Kim et al. 2024.

Why This Matters

For in vitro and in vivo experimental design, a confirmed non-cytotoxic profile at active concentrations is essential to attribute observed anti-inflammatory effects specifically to NLRP3 inhibition rather than to generalized cellular toxicity. This enables cleaner interpretation of mechanistic studies and reduces the risk of experimental artifacts in long-term or high-concentration treatment protocols.

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Juliana C, Fernandes-Alnemri T, Wu J, et al. Anti-inflammatory compounds parthenolide and Bay 11-7082 are direct inhibitors of the inflammasome. J Biol Chem. 2010;285(13):9792-9802. doi:10.1074/jbc.M109.082305. View Source
• [3] Vande Walle L, Stowe IB, Šácha P, et al. MCC950/CRID3 potently targets the NACHT domain of wild-type NLRP3 but not disease-associated mutants for inflammasome inhibition. PLoS Biol. 2019;17(9):e3000354. doi:10.1371/journal.pbio.3000354. View Source

NACHT Domain Binding Mode

Molecular docking studies revealed that Nlrp3-IN-29 (Compound 5M) binds to the NACHT domain of NLRP3 with a binding mode similar to that of MCC950 [1]. This is significant because the NACHT domain is the ATPase domain of NLRP3, and its inhibition prevents NLRP3 oligomerization and subsequent inflammasome assembly. Importantly, Nlrp3-IN-29 shares MCC950's binding site but is built on a distinct sulfonylurea chemical scaffold that was specifically optimized for AD applications [1]. By contrast, CY-09 binds to the ATP-binding motif of the NACHT domain but through a different chemotype (non-sulfonylurea) [2]. OLT1177 also inhibits NLRP3 ATPase activity but via a β-sulfonyl nitrile scaffold that is chemically divergent [3]. The shared NACHT domain binding with MCC950, combined with the differentiated sulfonylurea scaffold, suggests that Nlrp3-IN-29 may offer similar target engagement while potentially circumventing scaffold-specific limitations of MCC950 (such as high dose requirements for CNS efficacy or potential metabolite liabilities).

NACHT Domain Binding

Supporting evidence

Molecular docking shows binding mode similar to MCC950 on NLRP3 NACHT domain; sulfonylurea scaffold distinct from diarylsulfonylurea of MCC950.

Conserved target engagement mechanism with differentiated chemotype may offer SAR advantages.

Quantitative binding affinity (Kd) not reported; in silico data only.

Evidence Dimension	Binding site and mode on NLRP3 NACHT domain
Target Compound Data	Nlrp3-IN-29: docking to NLRP3 NACHT domain with binding mode similar to MCC950; sulfonylurea scaffold
Comparator Or Baseline	MCC950: diarylsulfonylurea, binds NACHT domain and inhibits ATPase activity. CY-09: binds ATP-binding motif of NACHT domain, non-sulfonylurea. OLT1177: β-sulfonyl nitrile scaffold, inhibits NLRP3 ATPase activity.
Quantified Difference	Qualitative docking similarity to MCC950; quantitative binding affinity (Kd) not reported in the abstract. Structural distinction: Nlrp3-IN-29 is a sulfonylurea distinct from MCC950's diarylsulfonylurea, CY-09's non-sulfonylurea, and OLT1177's β-sulfonyl nitrile chemotypes.
Conditions	In silico molecular docking to NLRP3 NACHT domain crystal structure; methodology as described in Kim et al. 2024.

Why This Matters

For researchers conducting structure-activity relationship (SAR) studies or designing next-generation NLRP3 inhibitors, the sulfonylurea scaffold of Nlrp3-IN-29 offers a chemically tractable starting point that retains the validated NACHT-domain binding mode. This enables procurement for medicinal chemistry campaigns seeking to improve upon MCC950's CNS exposure limitations while preserving target engagement.

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Jiang H, He H, Chen Y, et al. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. J Exp Med. 2017;214(11):3219-3238. doi:10.1084/jem.20171419. View Source
• [3] Marchetti C, Swartzwelter B, Gamboni F, et al. OLT1177, a β-sulfonyl nitrile compound, safe in humans, inhibits the NLRP3 inflammasome and reverses the metabolic cost of inflammation. Proc Natl Acad Sci USA. 2018;115(7):E1530-E1539. doi:10.1073/pnas.1716095115. View Source

Sulfonylurea Scaffold Novelty

Nlrp3-IN-29 belongs to a novel series of 19 sulfonylurea compounds rationally designed based on the NLRP3 NACHT domain crystal structure and the MCC950 pharmacophore [1]. The sulfonylurea moiety is a privileged scaffold in medicinal chemistry with established precedent for CNS drug design, exemplified by sulfonylurea-based antidiabetic agents that cross the BBB [2]. The specific sulfonylurea substitution pattern of Nlrp3-IN-29 (molecular formula C21H22N2O3S) was optimized for NLRP3 inhibition in the context of Alzheimer's disease, differentiating it from other sulfonylurea NLRP3 inhibitors such as AMS-17 (optimized for vascular dementia) [3] and MC1 (another sulfonylurea from the same research group with follow-up characterization) [4]. This AD-focused optimization strategy resulted in a compound that progressed from a 19-member library to 1 of 3 in vivo candidates, representing a 6.3% selection rate from the original designed series [1].

Sulfonylurea Scaffold

Class-level inference

Novel sulfonylurea series rationally designed from NLRP3 NACHT domain structure; 1 of 3 compounds advanced to in vivo testing from 19-member library.

AD-focused optimization differentiates from vascular dementia- or systemic inflammation-oriented NLRP3 inhibitors.

Selection rate ~5.3% from original series; disease-model alignment requires further validation.

Evidence Dimension	Chemical scaffold and optimization purpose
Target Compound Data	Nlrp3-IN-29 (C21H22N2O3S): sulfonylurea scaffold optimized for NLRP3 inhibition in AD; 1 of 3 compounds from 19-member library advanced to in vivo testing
Comparator Or Baseline	AMS-17: tertiary sulfonylurea optimized for vascular dementia. MC1: sulfonylurea NLRP3 inhibitor, follow-up compound from same group. MCC950: diarylsulfonylurea, not originally optimized for CNS indications. CY-09: non-sulfonylurea, originally developed for systemic inflammatory disorders.
Quantified Difference	Nlrp3-IN-29 was selected from a 19-compound library (5.3% final selection rate to in vivo testing). The AD-specific design distinguishes it from vascular dementia-optimized AMS-17 and systemic inflammation-focused CY-09.
Conditions	Structure-based drug design using NLRP3 NACHT domain crystal structure; 19 sulfonylurea compounds synthesized and screened; SAR analysis as described in Kim et al. 2024.

Why This Matters

For procurement in AD or neurodegeneration research programs, the AD-specific design rationale and scaffold optimization trajectory of Nlrp3-IN-29 provide a level of target-disease alignment not present in NLRP3 inhibitors originally developed for peripheral inflammatory indications. This disease-context optimization may translate to more relevant pharmacology in AD-relevant cellular and animal models.

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Lowes DJ, Hevener KE, Peters BM. Second-generation antidiabetic sulfonylureas inhibit Candida albicans and candidalysin-mediated activation of the NLRP3 inflammasome. Antimicrob Agents Chemother. 2020;64(2):e01777-19. doi:10.1128/AAC.01777-19. View Source
• [3] Zhang Y, Kim EY, Im JH, et al. Targeting NLRP3 signaling with a novel sulfonylurea compound for the treatment of vascular cognitive impairment and dementia. J Neuroinflammation. 2025;22:156. doi:10.1186/s12974-025-03450-8. View Source
• [4] Kim EY, Han J, Cho WJ. Design, synthesis, and pharmacological characterization of sulfonylurea-based NLRP3 inhibitors: towards an effective therapeutic strategy for Alzheimer's disease. Eur J Med Chem. 2024;279:116879. doi:10.1016/j.ejmech.2024.116879. View Source

Best-Validated Application Scenarios

Alzheimer's Neuroinflammation Research

Nlrp3-IN-29 is the indicated tool compound for AD research groups investigating the NLRP3/IL-1β/caspase-1 axis in neuroinflammation, particularly where brain target engagement is essential. The compound was specifically designed and optimized for AD applications using the NLRP3 NACHT domain structure, and its superior brain IL-1β reduction versus MCC950 at a lower dose [1] provides evidence of functional CNS exposure that is not uniformly available for other NLRP3 inhibitors. Researchers using APP/PS1, 3×Tg-AD, or intracerebroventricular streptozotocin models of AD can employ Nlrp3-IN-29 to probe the contribution of NLRP3-dependent neuroinflammation to amyloid pathology, tau hyperphosphorylation, and cognitive decline with the confidence that the compound reaches the target compartment.

CNS Dose-Response Comparator Studies

The well-characterized head-to-head in vivo comparison between Nlrp3-IN-29 and MCC950 [1] makes this compound ideal for studies examining the relationship between systemic dose, CNS exposure, and NLRP3-dependent pharmacodynamic endpoints. Because Nlrp3-IN-29 achieves greater brain IL-1β suppression at a lower dose than MCC950, paired experiments using both compounds at matched doses can dissect whether observed in vivo effects are driven by peripheral versus central NLRP3 inhibition. This experimental design is valuable for target validation studies and for benchmarking new NLRP3 inhibitors intended for CNS indications.

Medicinal Chemistry Optimization

Nlrp3-IN-29 serves as a validated starting point for medicinal chemistry campaigns targeting CNS-penetrant NLRP3 inhibitors. Its sulfonylurea scaffold, combined with demonstrated NACHT domain binding [1], provides a chemically tractable core for SAR exploration. The availability of 18 in-series compounds from the same publication [1] enables procurement of structurally related analogs for comparative SAR studies. Industrial and academic medicinal chemistry groups can use Nlrp3-IN-29 as a reference compound when designing next-generation brain-penetrant NLRP3 inhibitors with improved potency, selectivity, or pharmacokinetic properties.

Non-Cytotoxic Target Engagement Assays

For in vitro cell-based assays using primary microglia, astrocytes, or iPSC-derived neural cells, Nlrp3-IN-29 offers a validated non-cytotoxic profile at its active concentrations [1]. This is particularly important for experimental protocols involving extended treatment durations (24–72 hours) or co-culture systems where cytotoxicity would confound interpretation. The confirmed absence of cytotoxicity distinguishes Nlrp3-IN-29 from certain earlier-generation NLRP3 inhibitors (e.g., parthenolide, Bay 11-7082) that exhibit cytotoxicity at or near their effective concentrations [2], and supports its use in transcriptomic, proteomic, or functional assays that require viable cells throughout the treatment period.

Application

Selection Property

Validation Focus

Alzheimer’s neuroinflammation research

Reported brain IL-1β reduction vs. MCC950 at lower dose

Brain NLRP3 pathway-response endpoints in AD models

CNS dose-response comparator studies

Head-to-head in vivo brain pharmacodynamic data with MCC950

Systemic dose vs. brain cytokine endpoint relationships

Medicinal chemistry optimization

Sulfonylurea scaffold with NACHT-domain binding evidence

SAR exploration for CNS-penetrant NLRP3 inhibitors

Non-cytotoxic inflammasome assays

Reported absence of cytotoxicity at active concentrations

Cell viability in extended-duration primary neural culture protocols

• [1] Kim EY, Im JH, Han J, Cho WJ. Structure-based design and synthesis of sulfonylureas as novel NLRP3 inhibitors for Alzheimer's disease. Bioorg Med Chem Lett. 2024;99:129622. doi:10.1016/j.bmcl.2024.129622. View Source
• [2] Juliana C, Fernandes-Alnemri T, Wu J, et al. Anti-inflammatory compounds parthenolide and Bay 11-7082 are direct inhibitors of the inflammasome. J Biol Chem. 2010;285(13):9792-9802. doi:10.1074/jbc.M109.082305. View Source